Cas no 2213-66-3 (5-tert-Butyl-3-methylbenzene-1,2-diol)
2213-66-3 structure
Product Name:5-tert-Butyl-3-methylbenzene-1,2-diol
CAS No:2213-66-3
MF:C11H16O2
MW:180.243543624878
MDL:MFCD00020016
CID:277215
PubChem ID:75173
Update Time:2025-04-19
5-tert-Butyl-3-methylbenzene-1,2-diol Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzenediol,5-(1,1-dimethylethyl)-3-methyl-
- 5-TERT-BUTYL-3-METHYL-BENZENE-1, 2-DIOL
- 5-tert-butyl-3-methylbenzene-1,2-diol
- 5-TERT-BUTYL-3-METHYLCATECHOL
- 5-tert-butyl-3-methylpyrocatechol
- 5-tert-Brtyl-3-methyl-benzene-1,2-diol
- 6-Methyl-4-tert-butyl-1,2-benzenediol
- 3-Methyl-5-tert-butyl-1,2-dihydroxybenzene
- CS-0172095
- NSC-116690
- SCHEMBL931756
- DTXSID20176655
- 2213-66-3
- 5-t-butyl-3-methyl catechol
- NSC116690
- NS00027071
- 5-tert-butyl-3-methylbenzene-1, 2-diol
- 5-(tert-Butyl)-3-methylbenzene-1,2-diol
- EINECS 218-668-9
- AKOS005146153
- PMRGVXIRSTVLJS-UHFFFAOYSA-N
- 5-(tert-butyl)-3-methylcatechol
- EN300-1599494
- CAA21366
- AMY18810
- AS-39289
- MFCD00020016
- NSC 116690
- DB-368841
- 5-tert-Butyl-3-methylbenzene-1,2-diol
-
- MDL: MFCD00020016
- Inchi: 1S/C11H16O2/c1-7-5-8(11(2,3)4)6-9(12)10(7)13/h5-6,12-13H,1-4H3
- InChI Key: PMRGVXIRSTVLJS-UHFFFAOYSA-N
- SMILES: OC1C(=C(C)C=C(C=1)C(C)(C)C)O
Computed Properties
- Exact Mass: 180.11508
- Monoisotopic Mass: 180.115
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5A^2
- XLogP3: 3.2
Experimental Properties
- Density: 1.064
- Melting Point: 116-117 ºC
- Boiling Point: 294.3°Cat760mmHg
- Flash Point: 137.2°C
- Refractive Index: 1.541
- PSA: 40.46
5-tert-Butyl-3-methylbenzene-1,2-diol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB455940-250 mg |
5-tert-Butyl-3-methylcatechol |
2213-66-3 | 250mg |
€433.00 | 2023-04-22 | ||
| abcr | AB455940-1 g |
5-tert-Butyl-3-methylcatechol |
2213-66-3 | 1g |
€1,011.00 | 2023-04-22 | ||
| TRC | T135750-50mg |
5-tert-Butyl-3-methylbenzene-1,2-diol |
2213-66-3 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | T135750-100mg |
5-tert-Butyl-3-methylbenzene-1,2-diol |
2213-66-3 | 100mg |
$ 65.00 | 2022-06-03 | ||
| TRC | T135750-500mg |
5-tert-Butyl-3-methylbenzene-1,2-diol |
2213-66-3 | 500mg |
$ 115.00 | 2022-06-03 | ||
| eNovation Chemicals LLC | D764066-5g |
5-tert-butyl-3-methylpyrocatechol |
2213-66-3 | 98% | 5g |
$175 | 2023-09-04 | |
| Chemenu | CM132990-1g |
5-(tert-butyl)-3-methylbenzene-1,2-diol |
2213-66-3 | 95% | 1g |
$282 | 2023-01-09 | |
| Chemenu | CM132990-5g |
5-(tert-butyl)-3-methylbenzene-1,2-diol |
2213-66-3 | 95% | 5g |
$848 | 2023-01-09 | |
| abcr | AB455940-250mg |
5-tert-Butyl-3-methylcatechol; . |
2213-66-3 | 250mg |
€433.00 | 2025-04-19 | ||
| abcr | AB455940-1g |
5-tert-Butyl-3-methylcatechol; . |
2213-66-3 | 1g |
€1011.00 | 2025-04-19 |
5-tert-Butyl-3-methylbenzene-1,2-diol Related Literature
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
2213-66-3 (5-tert-Butyl-3-methylbenzene-1,2-diol) Related Products
- 1020-31-1(3,5-Di-tert-butylcatechol)
- 62266-78-8(1,2-Benzenediol, 3,6-bis(1,1-dimethylethyl)-, sodium salt (1:2))
- 15512-06-8(3,6-Di-tert-butylcatechol)
- 47507-01-7(1,2-Benzenediol, 3,5-bis(1-methyl-1-phenylethyl)-)
- 4026-05-5(3-tert-butylbenzene-1,2-diol)
- 143767-20-8(1,2-Benzenediol,5-(1,1-dimethylethyl)-3-(1-methylethyl)-)
- 648442-59-5(1,2-Benzenediol, 3,6-bis(1,1-dimethylethyl)-, thallium(1+) salt (1:2))
- 3934-77-8(4,6-Di-tert-butylpyrogallol)
- 2213-67-4(3-tert-butyl-6-methylbenzene-1,2-diol)
- 1010-99-7(1,2-Benzenediol,3-(1,1-dimethylethyl)-5-methyl-)
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